5-isothiocyanatopiperidin-2-one

• IUPAC Name: 5-isothiocyanatopiperidin-2-one
• InChI: InChI=1S/C6H8N2OS/c9-6-2-1-5(3-7-6)8-4-10/h5H,1-3H2,(H,7,9)
• InChI Key: SDLYPSUGBILQIG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NCC1N=C=S
• Molecular Formula: C6H8N2OS
• Molecular Weight: 156.21 g/mol

Description

5-Isothiocyanatopiperidin-2-one (5-ITP) is an organic compound that is widely used in scientific research. It is an isothiocyanate, which is a group of compounds that contain a sulfur-nitrogen group. 5-ITP is a versatile compound with many applications in biochemistry, pharmacology, and synthetic chemistry.

Scientific Research Applications

5-isothiocyanatopiperidin-2-one has a wide range of scientific research applications. It is used in the synthesis of a variety of compounds, including peptides, peptidomimetics, and small molecules. It is also used in the synthesis of drugs, such as antibiotics, antifungals, and antivirals. This compound is also used in the synthesis of fluorescent probes and dyes. Additionally, it is used in the synthesis of polymers, such as polyurethanes and polyesters.

Mechanism of Action

5-isothiocyanatopiperidin-2-one acts as a nucleophilic reagent in the synthesis of organic compounds. It is capable of forming covalent bonds with a variety of functional groups, including amines, alcohols, and carboxylic acids. This compound is also capable of forming intramolecular cyclization reactions, which are used in the synthesis of peptides and peptidomimetics.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. It is known to be an irritant to the skin, eyes, and respiratory tract. It is also known to be toxic to aquatic organisms. Therefore, it is important to use protective equipment when handling this compound in the laboratory.

Advantages and Limitations for Lab Experiments

The advantages of using 5-isothiocyanatopiperidin-2-one in laboratory experiments include its relatively low cost and its versatility. It is also relatively easy to synthesize and can be used in a variety of reactions. The limitations of using this compound in laboratory experiments include its toxicity and its potential for causing irritation to the skin, eyes, and respiratory tract.

Future Directions

Future research on 5-isothiocyanatopiperidin-2-one should focus on understanding its biochemical and physiological effects, as well as its potential for use in drug synthesis. Additionally, research should focus on developing safer and more efficient synthesis methods for this compound. Finally, research should focus on developing new applications for this compound, such as its use in the synthesis of polymers and fluorescent probes.

Synthesis Methods

5-isothiocyanatopiperidin-2-one is synthesized through a two-step process. The first step involves the reaction of piperidine-2-carboxylic acid with thiophosgene, which produces 2-chloro-5-thiocyanatopiperidine. The second step involves the reaction of the 2-chloro-5-thiocyanatopiperidine with sodium azide, which produces this compound. The synthesis of this compound is relatively simple and can be done in a laboratory setting.